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Compound of Interest

Compound Name: Condurango glycoside C

Cat. No.: B15587317 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Condurango glycoside C is a member of the condurango glycoside family, a group of

naturally occurring pregnane glycosides isolated from the bark of the South American vine,

Marsdenia cundurango. These compounds have garnered significant interest within the

scientific community for their potential therapeutic applications, particularly in oncology. This

technical guide provides a comprehensive overview of the known physical and chemical

properties of Condurango glycoside C, drawing from available scientific literature. It is

intended to serve as a foundational resource for researchers engaged in natural product

chemistry, pharmacology, and drug discovery.

Physical Properties
Condurango glycoside C is described as a white, non-crystalline, powder-like solid. Its

physical characteristics are summarized in the table below. It is important to note that some of

the reported values, originating from patent literature, show slight variations, which may be

attributable to differences in experimental conditions or the purity of the analyzed samples.
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Property Value Source

Molecular Formula C₅₃H₈₀O₁₇ [1][2]

Molecular Weight 989.19 g/mol [1]

Appearance
White non-crystalline

solid/powder
[3]

Melting Point 170-174 °C or 160-170 °C [3]

Specific Rotation
+43.9° (c = 0.615 in MeOH) or

+25.9° (c = 1.28 in MeOH)
[3]

Elemental Analysis (for

C₅₉H₈₈O₂₂·3H₂O)

Calculated: C, 58.89%; H,

7.87%. Found: C, 59.23%; H,

7.69%

[3]

Chemical Properties
While a definitive, publicly available 2D or 3D structure of Condurango glycoside C remains

elusive in the reviewed literature, its molecular formula and classification as a pregnane

glycoside provide insights into its chemical nature.

Structure and Functional Groups: Based on its classification, Condurango glycoside C
possesses a steroidal aglycone core, characteristic of pregnane compounds. This core is

attached to a carbohydrate moiety (the "glycone" part of the glycoside) through a glycosidic

bond. The molecular formula suggests the presence of numerous hydroxyl (-OH) and ether (C-

O-C) functional groups within the sugar residues, and likely ester or other oxygen-containing

functionalities on the steroidal backbone. The presence of a cinnamoyl group in the aglycone of

some potent condurango glycosides has been noted and may also be a feature of

Condurango glycoside C.

Reactivity and Stability: Detailed studies on the reactivity and stability of pure Condurango
glycoside C are not extensively reported. However, general characteristics of glycosides

suggest that the glycosidic linkages are susceptible to cleavage under acidic conditions (acid

hydrolysis). The ester groups, if present, would be labile to base-catalyzed hydrolysis

(saponification). The stability of the compound would also be influenced by temperature, pH,

and exposure to light and oxidizing agents.
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Experimental Protocols
A detailed, step-by-step experimental protocol for the isolation of Condurango glycoside C is

not explicitly available. However, based on general methods reported for the separation of

condurango glycosides, a representative workflow can be outlined.

General Isolation Workflow:
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General Isolation Workflow for Condurango Glycosides

Dried Bark of Marsdenia cundurango

Extraction with Organic Solvent (e.g., Methanol or Ethanol)

Crude Glycoside Mixture

Column Chromatography (e.g., Silica Gel)

Fractionation

High-Performance Liquid Chromatography (HPLC)

Purified Condurango Glycoside C

Click to download full resolution via product page

Caption: A generalized workflow for the isolation of Condurango glycosides.

Methodology Details:
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Extraction: The dried and powdered bark of Marsdenia cundurango is extracted with a

suitable organic solvent, such as methanol or ethanol, to obtain a crude extract containing a

mixture of glycosides.

Preliminary Purification: The crude extract is often subjected to preliminary purification steps,

which may include liquid-liquid partitioning or precipitation to remove non-glycosidic

components.

Chromatographic Separation: The enriched glycoside fraction is then subjected to column

chromatography, typically using silica gel as the stationary phase. A gradient of solvents with

increasing polarity is used for elution to separate the glycosides into fractions.

High-Performance Liquid Chromatography (HPLC): The fractions containing the glycoside of

interest are further purified using HPLC. Both normal-phase and reversed-phase HPLC have

been employed for the separation of condurango glycosides. A common approach involves

reversed-phase HPLC with a C18 column and a mobile phase consisting of a mixture of

water and an organic solvent like methanol or acetonitrile. The eluent is monitored by a UV

detector, and the peak corresponding to Condurango glycoside C is collected.

Purity Assessment: The purity of the isolated Condurango glycoside C is typically

assessed by analytical HPLC and spectroscopic methods such as Nuclear Magnetic

Resonance (NMR) and Mass Spectrometry (MS).

Biological Activity and Signaling Pathways
While specific studies detailing the signaling pathways modulated exclusively by Condurango
glycoside C are limited, research on the broader class of condurango glycosides provides

valuable insights into their potential mechanism of action. These compounds are noted for their

potential anti-inflammatory, antioxidant, and anticancer properties.

The anticancer effects of condurango glycosides are often attributed to their ability to induce

apoptosis (programmed cell death) and cause cell cycle arrest in cancer cells. A proposed

general mechanism involves the generation of reactive oxygen species (ROS), which in turn

can trigger downstream signaling cascades.

Proposed Signaling Pathway for Anticancer Activity of Condurango Glycosides:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b15587317?utm_src=pdf-body
https://www.benchchem.com/product/b15587317?utm_src=pdf-body
https://www.benchchem.com/product/b15587317?utm_src=pdf-body
https://www.benchchem.com/product/b15587317?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15587317?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Proposed Anticancer Signaling of Condurango Glycosides

Condurango Glycoside

Increased Reactive Oxygen Species (ROS)

DNA Damage
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Caption: A potential signaling pathway for the anticancer effects of Condurango glycosides.
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This proposed pathway suggests that condurango glycosides can induce oxidative stress,

leading to DNA damage and the activation of the tumor suppressor protein p53. This can halt

the cell cycle and initiate the intrinsic apoptotic pathway through the regulation of pro-apoptotic

(Bax) and anti-apoptotic (Bcl-2) proteins, ultimately leading to cancer cell death.

Conclusion
Condurango glycoside C is a promising natural product with potential therapeutic value. This

guide has summarized the currently available data on its physical and chemical properties.

However, a significant gap in the scientific literature exists regarding its precise chemical

structure, detailed spectroscopic characterization, and specific biological mechanisms. Further

research, including comprehensive structure elucidation and in-depth pharmacological studies,

is essential to fully understand and harness the therapeutic potential of this compound for the

development of novel pharmaceuticals.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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